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Compound of Interest

Compound Name: FERROTUNGSTEN)

Cat. No.: B1175277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative determination of

tungsten in ferrotungsten alloys. The protocols outlined below cover classical gravimetric

analysis, rapid instrumental X-ray fluorescence spectrometry, and sensitive plasma emission

spectrometry, offering a range of options to suit different laboratory capabilities and analytical

requirements.

8-Hydroxyquinoline Gravimetric Method
This method provides high precision and accuracy for the determination of tungsten content

through the precipitation of a tungsten-8-hydroxyquinoline complex.

Experimental Protocol
Sample Digestion:

Weigh a representative sample of the ferrotungsten alloy and place it in a

polytetrafluoroethylene beaker.

Add nitric acid and hydrofluoric acid to completely dissolve the sample.

Add perchloric acid and heat to concentrate the solution until it is half-dry.
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Precipitation:

After cooling, transfer the residue to a quartz beaker using a sodium hydroxide solution

and a hydrochloric acid solution for rinsing.

Add an EDTA solution to the beaker.

Heat the solution to boiling and add ammonia water until the solution becomes clear.

Cool the solution and adjust the pH to approximately 6.5 by adding hydrochloric acid until

the solution is bright yellow, followed by a buffer solution.

Heat the solution to near boiling.

While stirring vigorously, add a 3% 8-hydroxyquinoline solution to precipitate the tungsten

complex.

Allow the solution to stand and cool.

Filtration and Gravimetric Determination:

Once cooled to room temperature, filter the precipitate through a medium-speed filter

paper containing paper pulp.

Wash the precipitate with hot water.

Transfer the filter paper and precipitate to a constant-weight platinum crucible.

Carbonize the filter paper and then ash the precipitate in a muffle furnace at 700°C until a

constant weight is achieved.

Cool the crucible in a desiccator to room temperature and weigh.

The tungsten content is calculated from the weight of the resulting tungstic acid (WO₃),

using a conversion factor of 0.7930.[1]

Quantitative Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://patents.google.com/patent/CN103063541A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

Sample GBW01428 [1]

Standard Value (%) 76.52 [1]

Measured Values (%)

76.64, 76.58, 76.61, 76.64,

76.54, 76.57, 76.60, 76.68,

76.66

[1]

Average Value (%) 76.59 [1]

Relative Standard Deviation

(%)
0.071 [1]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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